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Compound of Interest

Compound Name: H-Ala-OEt.HCI

Cat. No.: B555103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of H-Ala-OEt.HCI, a fundamental building
block in synthetic chemistry. Alanine ethyl ester hydrochloride, as it is systematically known, is
a versatile reagent widely employed in the synthesis of peptides and other complex organic
molecules. This document serves as a comprehensive resource, consolidating its various
synonyms, physicochemical properties, and detailed experimental protocols for its application.

Understanding the Nomenclature: A Table of
Synonyms

The compound H-Ala-OEt.HCI is known by a multitude of names in chemical literature and
supplier catalogs. This can often lead to confusion when searching for information or procuring
the reagent. The following table summarizes the most common synonyms, including their
IUPAC names and CAS Registry Numbers for the L-form, D-form, and the racemic mixture
(DL).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b555103?utm_src=pdf-interest
https://www.benchchem.com/product/b555103?utm_src=pdf-body
https://www.benchchem.com/product/b555103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Synonym Category Synonym Stereochemistry CAS Number
o 1115-59-9[1][2][3][4]
Common Abbreviation  H-Ala-OEt.HCI L
[51[6]
H-L-Ala-OEt.HCI L 1115-59-9
L-Ala-OEt HCI L 1115-59-9[7]
H-D-Ala-OEt.HCI D 6331-09-5[8]
H-DL-Ala-OEt.HCI DL 617-27-6[9]
Ethyl L-alaninate
IUPAC Name _ L 1115-59-9[2][10][11]
hydrochloride

Ethyl (S)-2-
aminopropanoate L 1115-59-9[1][7]
hydrochloride
(S)-2-Aminopropionic
acid ethyl ester L 1115-59-9[1][2][7]
hydrochloride
Ethyl D-alaninate

_ D 6331-09-5[12]
hydrochloride
(R)-Ethyl 2-
aminopropanoate D 6331-09-5[9][12]
hydrochloride
Ethyl DL-alaninate

_ DL 617-27-6[9]
hydrochloride
ethyl 2-
aminopropanoate;hydr DL 617-27-6[9]

ochloride

Other Names

L-Alanine, ethyl ester,

hydrochloride

1115-59-9[5]

Alanine ethyl ester

hydrochloride

1115-59-9[10][11]
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D-Alanine ethyl ester
6331-09-5[8][12]

hydrochloride
DL-Alanine ethyl ester
] 617-27-6[9]
hydrochloride
Property Value Stereochemistry
Molecular Formula C5H12CINO2 L, D, DL
Molecular Weight 153.61 g/mol L, D, DL[2]
Melting Point 77-83 °C L[6]
White to almost white powder
Appearance L, D, DL
or crystals
Optical Rotation ([a]D) +2.0 to +4.0° (c=2.5, H20) L[6]

Logical Relationship of Synonyms

The following diagram illustrates the hierarchical relationship between the various synonyms for

Alanine ethyl ester hydrochloride.
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Click to download full resolution via product page
Caption: Hierarchical relationship of H-Ala-OEt.HCI synonyms.

Experimental Protocols

H-Ala-OEt.HCl is a crucial starting material in various chemical transformations, most notably
in peptide synthesis. Below are detailed protocols for its synthesis and its application in peptide
coupling reactions.

Protocol 1: Synthesis of L-Alanine Ethyl Ester
Hydrochloride

This protocol describes the synthesis of L-Alanine ethyl ester hydrochloride from L-alanine.
Materials:
e L-alanine

o Ethanol (absolute)
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e Thionyl chloride (SOCI2) or Hydrogen chloride (HCI) gas
o Diethyl ether

Procedure using Thionyl Chloride:

Dissolve L-alanine (e.g., 3.56 g, 0.04 mol) in absolute ethanol (30 mL) in a round-bottom
flask equipped with a magnetic stirrer and cool the mixture to -5 °C in an ice-salt bath.

o Slowly add thionyl chloride (3.6 mL) dropwise to the stirred suspension.
 After the addition is complete, warm the reaction mixture to 78 °C and reflux for 1.5 hours.
» Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, remove the solvent by vacuum distillation to yield L-alanine ethyl ester
hydrochloride as a white solid. The reported yield is over 80%.[2]

Procedure using Hydrogen Chloride Gas:

Suspend L-alanine (e.g., 100 g, 1.12 mol) in dry ethanol (800 mL).

o Bubble dry hydrogen chloride gas through the suspension while stirring.
o Reflux the resulting solution for 2 hours.

» Concentrate the solution in vacuo.

o Recrystallize the crude product from an ethanol-diethyl ether mixture to obtain pure L-alanine
ethyl ester hydrochloride as a white solid. A yield of 98% has been reported for this method.

[2]

Protocol 2: General Peptide Coupling Reaction using H-
Ala-OEt.HCI

This protocol outlines a general procedure for coupling an N-protected amino acid to L-alanine
ethyl ester hydrochloride.
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Materials:

N-Boc-protected amino acid (e.g., Boc-Phe-OH)
L-Alanine ethyl ester hydrochloride (H-Ala-OEt.HCI)

Coupling agents: TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
tetrafluoroborate) and HOBt (Hydroxybenzotriazole)

Base: DIPEA (N,N-Diisopropylethylamine)

Solvent: Ethyl acetate

Procedure:

In a reaction vessel, dissolve the N-Boc-protected amino acid (1 mmol), TBTU (1.1 mmol),
and HOBLt-Hz0 in ethyl acetate (7 mL).

Stir the mixture for 10 minutes at room temperature to activate the carboxylic acid.

In a separate flask, neutralize H-Ala-OEt.HCI (1.2 mmol) with DIPEA (3 mmol) in a suitable
solvent like ethyl acetate.

Add the neutralized H-Ala-OEt.HCI solution to the activated amino acid mixture.
Stir the reaction mixture for 12 hours at room temperature.

Monitor the reaction progress by TLC (e.g., using a mobile phase of H2O/Methanol/ethyl
acetate 1:2:10).

Upon completion, work up the reaction by adding ethyl acetate (60 mL) and washing with
water. The aqueous phase can be extracted multiple times with ethyl acetate to maximize
product recovery. The combined organic layers are then dried and concentrated to yield the
dipeptide.

Experimental Workflow for Peptide Synthesis
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The following diagram illustrates a typical workflow for a solution-phase peptide synthesis
utilizing H-Ala-OEt.HCI as the C-terminal amino acid ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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